![molecular formula C12H16N6O3 B3049769 n-Adenosylaziridine CAS No. 219497-87-7](/img/structure/B3049769.png)
n-Adenosylaziridine
Overview
Description
Synthesis Analysis
Chemical Reactions Analysis
Scientific Research Applications
DNA Methylation and Sequence-Specific Labeling
n-Adenosylaziridine plays a crucial role in the field of DNA methylation and sequence-specific labeling. Kunkel et al. (2015) discuss how DNA methyltransferases catalyze the transfer of methyl groups to specific DNA sequences using cofactors like this compound. This process is significant for sequence-specific delivery of biomolecules to DNA, facilitating targeted therapeutic and diagnostic applications in genomics and molecular biology (Kunkel, Lurz, & Weinhold, 2015). Similarly, Pljevaljčić et al. (2004) highlight the utility of this compound in sequence-specific labeling of DNA, indicating its potential in genomic research and biotechnology (Pljevaljčić, Schmidt, Peschlow, & Weinhold, 2004).
Photoaffinity Labeling
The application of this compound extends to photoaffinity labeling as well. Yamaguchi et al. (1985) explored the use of a photosensitive analogue of NAD, incorporating this compound, for photoaffinity labeling of enzymes. This method is crucial for studying enzyme-substrate interactions and elucidating molecular mechanisms in biochemistry (Yamaguchi, Chen, & Hatefi, 1985).
RNA Methylation and Posttranscriptional Modification
Meyer et al. (2012) discuss the role of adenosine methylation, potentially involving derivatives like this compound, in RNA methylation. This posttranscriptional modification of RNA is crucial for understanding the regulation of gene expression and RNA function in various physiological processes (Meyer, Saletore, Zumbo, Elemento, Mason, & Jaffrey, 2012).
Therapeutic Applications and Cellular Biochemistry
The relevance of this compound extends to its therapeutic applications. Bottiglieri (2002) provides an overview of S-Adenosyl-L-methionine (SAMe), a key molecule in cellular biochemistry, potentially involving this compound in its synthesis pathway. This molecule plays a significant role in various clinical studies, including research on depression, dementia, and liver disease (Bottiglieri, 2002).
DNA/RNA Nucleobase Modification
Jacobsen et al. (2006) investigated the N-arylation and N-alkenylation of DNA/RNA nucleobases, a process that may involve this compound. This approach is vital for creating modified nucleobases for use in genetic engineering and synthetic biology (Jacobsen, Knudsen, & Gothelf, 2006).
Future Directions
properties
IUPAC Name |
(2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(aziridin-1-ylmethyl)oxolane-3,4-diol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N6O3/c13-10-7-11(15-4-14-10)18(5-16-7)12-9(20)8(19)6(21-12)3-17-1-2-17/h4-6,8-9,12,19-20H,1-3H2,(H2,13,14,15)/t6-,8-,9-,12-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUBRQACMPQRWEV-WOUKDFQISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN1CC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN1C[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N6O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40460301 | |
Record name | n-adenosylaziridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40460301 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
219497-87-7 | |
Record name | n-adenosylaziridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40460301 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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